3-(Benzylamino)oxetane-3-carboxylic acid

Specification

• CAS No.: 1159738-31-4
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-(benzylamino)oxetane-3-carboxylic acid
• Standard InChI: InChI=1S/C11H13NO3/c13-10(14)11(7-15-8-11)12-6-9-4-2-1-3-5-9/h1-5,12H,6-8H2,(H,13,14)
• Standard InChI Key: KMSVJIAOOXCXQL-UHFFFAOYSA-N
• SMILES: C1C(CO1)(C(=O)O)NCC2=CC=CC=C2
• Canonical SMILES: C1C(CO1)(C(=O)O)NCC2=CC=CC=C2

Introduction

Chemical Structure and Properties

Molecular Structure

The molecular structure of 3-(Benzylamino)oxetane-3-carboxylic acid consists of a central oxetane ring (a four-membered heterocycle containing oxygen) with a benzylamino group and a carboxylic acid substituent both connected to the carbon at position 3 of the oxetane ring. This arrangement creates a molecule with multiple functional groups and potential reaction sites, making it valuable for diverse chemical applications.

Physical and Chemical Properties

3-(Benzylamino)oxetane-3-carboxylic acid exhibits properties that reflect both its rigid ring structure and its functional group characteristics. The compound generally appears as a solid at room temperature, with specific properties that make it suitable for various research applications.

Table 1 below summarizes the key physical and chemical properties of 3-(Benzylamino)oxetane-3-carboxylic acid:

Property	Value
CAS Registry Number	1159738-31-4
Molecular Formula	C11H13NO3
Molecular Weight	207.23 g/mol
Storage Conditions	Room temperature
Product Classification	Protein Degrader Building Blocks
MFCD Number	MFCD22370042

The oxetane ring's strained four-membered structure contributes significantly to the compound's reactivity profile. This strain energy makes the compound more reactive than unstrained counterparts, which can be advantageous in certain chemical transformations.

Structural Features Influencing Reactivity

The unique structural features of 3-(Benzylamino)oxetane-3-carboxylic acid contribute to its chemical behavior:

• The strained oxetane ring creates elevated potential energy, making it more reactive in ring-opening reactions.

• The benzylamino group provides a site for further functionalization and can participate in various reactions including nucleophilic substitutions.

• The carboxylic acid moiety allows for formation of amides, esters, and other derivatization reactions.

These structural elements combine to create a compound with diverse reactivity patterns that can be exploited in medicinal chemistry and organic synthesis.

Synthesis and Preparation

Applications and Research Findings

Medicinal Chemistry Applications

3-(Benzylamino)oxetane-3-carboxylic acid has found significant applications in medicinal chemistry, where it serves multiple important functions:

• Bioisosteric Replacement: The compound can function as a bioisostere for carboxylic acids, which are common in many pharmaceutical agents. Bioisosteric replacements often improve pharmacokinetic properties or modify the activity profile of drug candidates.

• Protease Inhibition: Research findings suggest that 3-(Benzylamino)oxetane-3-carboxylic acid and its derivatives may inhibit certain proteases, affecting protein degradation pathways and potentially influencing cellular functions. This property makes it relevant for developing therapeutic agents targeting various disease states.

• Building Block in Drug Design: The compound serves as an important building block in the design and synthesis of novel pharmaceutical compounds, particularly those requiring specific spatial arrangements of functional groups.

Role in Protein Degrader Development

One of the most notable applications of 3-(Benzylamino)oxetane-3-carboxylic acid is its classification as a "Protein Degrader Building Block." This designation indicates its utility in the emerging field of targeted protein degradation (TPD), a therapeutic strategy that aims to eliminate disease-causing proteins rather than merely inhibiting their function.

Targeted protein degradation has emerged as a promising approach in drug discovery, particularly for addressing "undruggable" targets that have proven challenging for traditional small-molecule inhibitors. Compounds like 3-(Benzylamino)oxetane-3-carboxylic acid provide essential structural elements for designing molecules that can recruit cellular protein degradation machinery to eliminate specific disease-associated proteins.

Structural Advantages in Drug Design

The oxetane ring in 3-(Benzylamino)oxetane-3-carboxylic acid offers several advantages in drug design:

• The rigid, three-dimensional structure can help lock molecules into bioactive conformations.

• The oxetane oxygen can serve as a hydrogen bond acceptor, facilitating interactions with biological targets.

• The ring can improve metabolic stability compared to other functional groups.

• The unique spatial arrangement of substituents can enhance binding specificity to biological targets.

These properties make 3-(Benzylamino)oxetane-3-carboxylic acid and its derivatives valuable tools in medicinal chemistry for designing compounds with improved pharmacological profiles.

Comparison with Similar Compounds

Relationship to Other Oxetane Derivatives

3-(Benzylamino)oxetane-3-carboxylic acid belongs to a broader family of oxetane-containing compounds that have gained attention in pharmaceutical research. While sharing the common oxetane core, different substitution patterns can dramatically alter the properties and applications of these compounds.

Current Research and Future Perspectives

Recent Developments

Research involving 3-(Benzylamino)oxetane-3-carboxylic acid continues to evolve, with recent developments focusing on:

• Exploration of novel synthetic methodologies to improve accessibility and scalability

• Investigation of derivatives with modified substitution patterns for targeted applications

• Incorporation into larger molecular frameworks for specific biological activities

• Development of structure-activity relationships to guide rational drug design

These ongoing research efforts continue to expand the potential applications of this compound and its derivatives in medicinal chemistry and related fields.

Research Gaps and Challenges

Despite the progress made in understanding and utilizing 3-(Benzylamino)oxetane-3-carboxylic acid, several research gaps and challenges remain:

• Limited data on comprehensive physical properties and stability under various conditions

• Incomplete understanding of metabolism and pharmacokinetic behavior in biological systems

• Need for more efficient and scalable synthetic routes

• Opportunities for expanding applications beyond current research domains

Addressing these gaps would significantly enhance the utility of this compound in both research and practical applications.